Cas no 1891204-84-4 (tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate)

• Product Name: tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
• CAS No: 1891204-84-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5104246
• PubChem ID: 117273446
• Update Time: 2026-03-03

tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
• 1891204-84-4
• tert-Butyl5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate
• PS-19569
• F86211

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-5-4-8(7-14)9-6-10(9)13/h8-10,14H,4-7H2,1-3H3
• InChI Key： XWYCDIFYBQURGO-UHFFFAOYSA-N
• SMILES： C12C(C1)C(CO)CCN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate

tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS No. 1891204-84-4): A Comprehensive Overview

The compound tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate, identified by its CAS number 1891204-84-4, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, featuring a nitrogen-containing heterocycle, has garnered attention due to its unique stereochemistry and functional group distribution, which make it a promising candidate for further exploration in drug discovery and development.

At the core of this compound's appeal lies its intricate bicyclic framework, specifically the azabicyclo[4.1.0]heptane scaffold. This motif is not only structurally interesting but also offers a versatile platform for chemical modifications, enabling the synthesis of derivatives with tailored biological activities. The presence of a hydroxymethyl group at the 5-position and a tert-butyl ester at the 2-position further enhances its potential utility, providing handles for further functionalization and interaction with biological targets.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in biologically active natural products and synthetic drugs. The tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate molecule exemplifies this trend, as its nitrogen-containing heterocycle is known to be a key feature in many bioactive molecules. The nitrogen atom can participate in hydrogen bonding interactions, making it an excellent candidate for binding to specific biological targets such as enzymes and receptors.

The stereochemistry of the bicyclic system is another critical aspect that contributes to the compound's potential as a drug candidate. The specific arrangement of atoms within the azabicyclo[4.1.0]heptane ring can influence the molecule's interactions with biological targets, affecting both affinity and selectivity. This level of structural control is essential for designing molecules that can effectively modulate biological pathways without unintended side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with increasing accuracy. By leveraging these computational tools, scientists have been able to design and optimize molecules like tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate to improve their pharmacological properties. These studies have highlighted the importance of understanding both the structural features and conformational flexibility of such compounds to maximize their therapeutic potential.

The synthesis of complex heterocyclic compounds often presents significant challenges due to their intricate structures and sensitive functional groups. However, modern synthetic methodologies have made considerable progress in addressing these challenges, allowing for more efficient and scalable production of molecules like this one. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing the desired scaffolds with high precision.

In addition to its structural features, the chemical properties of tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate make it an interesting subject for further investigation. The presence of both hydrophobic and hydrophilic regions within the molecule suggests that it could exhibit favorable solubility profiles, which are crucial for drug formulation and delivery. Furthermore, the stability of the compound under various conditions would need to be carefully evaluated to ensure its suitability for pharmaceutical applications.

The potential applications of this compound extend beyond traditional drug discovery into areas such as chemical biology and materials science. For instance, it could serve as a building block for more complex molecules or be used in the development of novel materials with specific properties. The versatility of its structure allows for diverse modifications, making it a valuable asset in synthetic chemistry.

Ongoing research into nitrogen-containing heterocycles continues to reveal new insights into their biological activities and mechanisms of action. Studies have shown that these compounds can modulate a wide range of biological processes, including inflammation, neurotransmission, and cell proliferation. The< strong> tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate, with its unique structural features, is well-positioned to contribute to these efforts by serving as a scaffold for novel therapeutic agents.

The development of new drugs is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. By combining experimental data with computational modeling, researchers can gain a more comprehensive understanding of how these compounds interact with biological systems and how they can be optimized for therapeutic use.< strong>tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate, with its promising characteristics, represents an exciting opportunity for such collaborative research endeavors.

In conclusion, the compound< strong> tert-butyl 5-(hydroxymethyl)-2-azabicyclo[4.1.0]heptane-2-carboxylate (CAS No. 1891204-84-4), while still relatively unexplored compared to more established molecules, holds significant promise for future applications in pharmaceuticals and related fields. Its unique structural features, functional groups, stereochemistry, and chemical properties make it an attractive candidate for further research. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new treatments for various diseases.